Cas no 851947-22-3 (ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

Ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a heterocyclic compound featuring a thienopyridazine core functionalized with a 3-bromobenzamido group, a phenyl substituent, and an ethyl carboxylate moiety. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and materials science, due to its reactive bromine and ester functionalities. The compound's rigid fused-ring system enhances stability, while the carbonyl and amide groups provide potential sites for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for constructing complex pharmacophores or functional materials. The presence of both electron-withdrawing and donating substituents allows for fine-tuning of electronic properties in target applications.
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
851947-22-3 structure
Product name:ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851947-22-3
MF:C22H16BrN3O4S
MW:498.349143028259
CID:6176821
PubChem ID:3361830

ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • AKOS024589998
    • ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • AB00670163-01
    • F0641-0055
    • EU-0093239
    • ethyl 5-[(3-bromobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
    • 851947-22-3
    • Inchi: 1S/C22H16BrN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-7-6-8-14(23)11-13)17(16)21(28)26(25-18)15-9-4-3-5-10-15/h3-12H,2H2,1H3,(H,24,27)
    • InChI Key: RKBVTVFWBMUWDH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(NC1=C2C(N(C3C=CC=CC=3)N=C(C(=O)OCC)C2=CS1)=O)=O

Computed Properties

  • Exact Mass: 497.00449g/mol
  • Monoisotopic Mass: 497.00449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų
  • XLogP3: 5.2

ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0641-0055-5μmol
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0641-0055-20μmol
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0641-0055-2mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0641-0055-5mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0641-0055-20mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0641-0055-3mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0641-0055-4mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0641-0055-75mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3 90%+
75mg
$208.0 2023-05-17
A2B Chem LLC
BA82816-1mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3
1mg
$245.00 2024-04-19
A2B Chem LLC
BA82816-5mg
ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851947-22-3
5mg
$272.00 2024-04-19

Additional information on ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 5-(3-Bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-22-3)

The compound ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-22-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,4-d]pyridazine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its 3-bromobenzamido and phenyl substituents, which are known to enhance binding affinity in target proteins.

In recent years, the demand for heterocyclic compounds like ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has surged due to their versatility in medicinal chemistry. A trending topic in this field is the exploration of small-molecule inhibitors for diseases such as cancer and inflammatory disorders. This compound's 4-oxo and carboxylate functionalities make it a candidate for modulating enzyme activity, aligning with current research on kinase inhibitors and protease-targeted therapies.

From a synthetic perspective, the thieno[3,4-d]pyridazine scaffold is notable for its electron-rich properties, which are crucial for designing organic semiconductors and photovoltaic materials. With the growing focus on renewable energy, researchers are investigating how such compounds can improve the efficiency of organic solar cells. The 3-bromobenzamido group also offers opportunities for further functionalization via cross-coupling reactions, a hot topic in green chemistry and catalysis.

Another area of interest is the compound's potential role in agrochemical development. The phenyl and thieno moieties are common in pesticides and herbicides, prompting studies on its environmental impact and biodegradability. This aligns with the broader societal push toward eco-friendly chemicals and sustainable agriculture.

In analytical chemistry, CAS No. 851947-22-3 is often discussed in the context of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods. Its distinct UV absorption profile, attributed to the thieno[3,4-d]pyridazine core, facilitates precise quantification in complex matrices. This is particularly relevant for quality control in pharmaceutical manufacturing, where impurities must be minimized.

For researchers sourcing this compound, questions often arise about its stability, solubility, and storage conditions. Studies indicate that it is stable under inert atmospheres but may degrade in the presence of moisture or light. Common solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) are suitable for dissolution, though compatibility should be verified for specific applications.

In summary, ethyl 5-(3-bromobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a multifaceted tool for modern science. Its relevance spans drug discovery, materials science, and agrochemical innovation, making it a compound of enduring interest. As research continues to uncover new applications, its role in addressing global challenges—from healthcare to sustainability—will likely expand.

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